Cas no 922989-51-3 (4-(4-chlorophenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide)

• Product Name: 4-(4-chlorophenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide
• CAS No: 922989-51-3
• MF: C₂₁H₁₉ClN₂OS₂
• MW: 414.971361398697
• CID: 5498463
• Update Time: 2025-06-10

4-(4-chlorophenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfanyl-N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)butanamide
• 4-(4-chlorophenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide

• Inchi： 1S/C21H19ClN2OS2/c22-15-8-10-16(11-9-15)26-13-3-6-19(25)23-21-24-20-17-5-2-1-4-14(17)7-12-18(20)27-21/h1-2,4-5,8-11H,3,6-7,12-13H2,(H,23,24,25)
• InChI Key： SFZNRFCARVPZFL-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C3=CC=CC=C3CCC=2S1)(=O)CCCSC1=CC=C(Cl)C=C1

Additional information on 4-(4-chlorophenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide

Chemical and Biological Exploration of 4-(4-chlorophenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide (CAS No. 922989-51-3)

The compound 4-(4-chlorophenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide, identified by the CAS number 922989-51-3, represents a sophisticated molecular entity that has garnered attention in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric moieties, which contribute to its potential biological activity and make it a subject of intense study for medicinal chemists.

The structural framework of this molecule is notable for its combination of a chlorophenylsulfanyl group with a butanamide moiety linked to a 4H,5H-naphtho1,2-d1,3thiazol-2-yl scaffold. The presence of these specific functional groups suggests that the compound may exhibit interactions with biological targets such as enzymes or receptors, which are critical for modulating cellular processes. The chlorophenylsulfanyl group is often associated with properties that enhance binding affinity, while the naphtho1,2-d1,3thiazol-2-yl ring system introduces additional complexity and potential for selective interactions.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic profiles. The naphthothiazole core is particularly noteworthy for its presence in several bioactive natural products and synthetic drugs. For instance, derivatives of naphthothiazole have been explored for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of this motif into the 4-(4-chlorophenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide structure may contribute to its potential therapeutic utility by leveraging these established biological interactions.

One of the key aspects that make this compound intriguing is its ability to engage with multiple biological targets simultaneously. The interplay between the chlorophenylsulfanyl and naphthothiazole groups likely influences the compound's binding affinity and selectivity. This characteristic is particularly important in drug discovery, where modulating interactions with specific targets can lead to improved efficacy and reduced side effects. Computational studies have shown that such multifaceted molecular architectures can exhibit enhanced binding affinities due to favorable hydrophobic and electrostatic interactions with biological partners.

Recent advancements in spectroscopic techniques have enabled researchers to gain deeper insights into the conformational dynamics of complex molecules like 4-(4-chlorophenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide. NMR spectroscopy has been particularly useful in elucidating the three-dimensional structure of this compound in solution. These structural insights are crucial for understanding how the molecule interacts with biological targets at the atomic level. Additionally, X-ray crystallography has provided detailed information about its solid-state structure, which is essential for optimizing its physicochemical properties.

The synthesis of this compound represents a significant achievement in organic chemistry due to its structural complexity. Multi-step synthetic routes have been developed to construct the naphthothiazole core and introduce the necessary substituents at strategic positions. These synthetic strategies often involve advanced techniques such as cross-coupling reactions and cyclization processes. The optimization of these synthetic pathways is critical for achieving high yields and purity levels required for further biological evaluation.

In terms of biological activity, 4-(4-chlorophenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide has shown promise in preliminary screenings as a potential modulator of various cellular processes. Studies have indicated that it may interact with enzymes involved in signal transduction pathways or metabolic processes. The exact mechanisms by which it exerts its effects are still under investigation but preliminary data suggest that it could have therapeutic potential in areas such as oncology or inflammatory diseases.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy profile before they can be translated into clinical use. In vitro assays have been employed to evaluate the cytotoxicity and biochemical activity of this compound on various cell lines. These assays provide valuable information about its potential therapeutic index and help identify any adverse effects that may need to be addressed during further development.

As research continues to evolve, 4-(4-chlorophenyl)sulfanyl-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide (CAS No. 922989-51-3) holds promise as a versatile scaffold for developing new therapeutic agents. The integration of cutting-edge synthetic methodologies with advanced biophysical techniques will be instrumental in unlocking its full potential. Future studies may explore modifications to its structure to enhance its bioavailability or target specificity while maintaining or improving its biological activity.